3-[5-Amino-1-(2-hydroxy-ethyl)-1H-benzoimidazol-2-YL]-propan-1-OL dihydrochloride

• IUPAC Name: 3-[5-amino-1-(2-hydroxyethyl)benzimidazol-2-yl]propan-1-ol;dihydrochloride
• InChI: InChI=1S/C12H17N3O2.2ClH/c13-9-3-4-11-10(8-9)14-12(2-1-6-16)15(11)5-7-17;;/h3-4,8,16-17H,1-2,5-7,13H2;2*1H
• InChI Key: JZXVNKRGYHZFKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)N=C(N2CCO)CCCO.Cl.Cl
• Molecular Formula: C12H19Cl2N3O2
• Molecular Weight: 308.20 g/mol
• CAS No.: 1158765-14-0

Description

3-[5-Amino-1-(2-hydroxy-ethyl)-1H-benzoimidazol-2-yl]-propan-1-ol dihydrochloride is a benzimidazole derivative supplied for scientific research. Benzimidazole-based compounds are privileged structures in medicinal chemistry due to their versatile biological activities and are frequently investigated as key scaffolds in the development of novel therapeutic agents . Research into similar benzimidazole compounds has demonstrated potential antitumor properties in vitro, with studies showing activity against human lung cancer cell lines . Furthermore, certain benzimidazole derivatives are recognized for their role as actoprotectors—synthetic adaptogens that enhance physical performance and body stability against extreme physical loads without increasing oxygen consumption . The dihydrochloride salt form of this compound improves solubility for in vitro experimental applications. This product is intended for research purposes only and is not intended for diagnostic or therapeutic use in humans or animals .

Biological Activity

3-[5-Amino-1-(2-hydroxy-ethyl)-1H-benzoimidazol-2-YL]-propan-1-OL dihydrochloride is a complex organic compound with significant potential in biological applications. Its molecular formula is C₁₂H₁₇N₃O₂, and it has a molecular weight of approximately 235.28 g/mol. The compound features a benzoimidazole core, which is known for its diverse biological activities, particularly in antimicrobial and anticancer contexts.

Chemical Structure and Properties

The structural composition of this compound includes:

• Amino group : Enhances interaction with biological targets.
• Hydroxyethyl group : Increases solubility in polar solvents, facilitating bioavailability.
• Benzoimidazole core : Known for its reactivity and ability to modulate enzyme activities.

The presence of these functional groups contributes to its reactivity and interaction with various biological systems, making it a valuable candidate for further pharmacological studies .

Antimicrobial Properties

Research indicates that 3-[5-Amino-1-(2-hydroxy-ethyl)-1H-benzoimidazol-2-YL]-propan-1-OL exhibits significant antimicrobial activity against both gram-positive and gram-negative bacteria, as well as fungi. Notable pathogens affected include:

• Bacteria :
  • Staphylococcus aureus
  • Escherichia coli
  • Pseudomonas aeruginosa
• Fungi :
  • Candida albicans
  • Aspergillus niger

The antimicrobial efficacy suggests potential applications in pharmaceuticals, particularly as therapeutic agents targeting infections .

Anticancer Activity

The compound has also shown promise in anticancer applications. Studies have evaluated its cytotoxic effects on various human cancer cell lines, including:

Cell Line	IC50 (µM)	Notes
HCT-116	13.62	Significant antiproliferative activity
PC-3	21.74	Effective against prostate cancer cells
HeLa	Varies	Low cytotoxicity observed alongside antimicrobial activity

These findings underscore the compound's potential utility in cancer treatment strategies .

The mechanism of action involves the compound's ability to bind to specific molecular targets, modulating their activity. The benzoimidazole core likely interacts with enzymes or receptors, while the amino and hydroxyethyl groups enhance solubility and bioavailability, facilitating these interactions .

Study on Antimicrobial Activity

A recent study evaluated the antimicrobial properties of various benzoimidazole derivatives, including our compound of interest. The results indicated that derivatives exhibited varying degrees of effectiveness against common pathogens:

Compound	MIC (µg/mL)	Activity Type
3-[5-Amino...propan-1-OL	4.69	Antibacterial
Other derivatives	Varies	Antifungal

The study concluded that structural modifications significantly influence the biological activity of benzoimidazole derivatives .

Cytotoxicity Assessment

In vitro assays using the MTT method demonstrated that while the compound exhibits strong antimicrobial properties, it maintains relatively low cytotoxicity against human cell lines. This duality makes it an attractive candidate for further development as a therapeutic agent .

Comparison with Similar Compounds

Structural Analogs: Benzimidazole Derivatives

Compound A: 4-(5-(Benzyl(2-hydroxyethyl)amino)-1-methyl-1H-benzo[d]imidazol-2-yl)butanoic acid (3) (from )

• Key Differences: Substituents: Butanoic acid chain (vs. propanol in the main compound) and benzyl group (vs. amino group). Functional Groups: Carboxylic acid (acidic) vs. propanol (neutral).
• The benzyl group enhances lipophilicity, possibly favoring passive diffusion across biological membranes but reducing aqueous solubility .

Dihydrochloride Salts in Azoamidine Initiators ()

Compound B : 2,2’-Azobis[N-(2-hydroxyethyl)-2-methylpropionamidine]dihydrochloride

• Key Differences: Core Structure: Azoamidine (azo group) vs. benzimidazole. Application: Water-soluble radical initiator (vs.
• Implications :
  • Both compounds leverage dihydrochloride salts for solubility, but the azo group in Compound B confers photolytic instability, limiting its use in biological systems.
  • The benzimidazole core of the main compound may offer greater thermal and hydrolytic stability .

Research Findings from Theoretical and Experimental Studies

Hydrogen Bonding and Solubility

• The main compound’s amino and hydroxyl groups participate in extensive hydrogen bonding, as predicted by electron density analysis (Multiwfn software, ). This aligns with patterns observed in benzimidazole crystals, where N–H···O and O–H···Cl interactions dominate .
• Comparative solubility (inferred): Main Compound: High water solubility due to ionic dihydrochloride and polar propanol. Compound A: Lower solubility at physiological pH (carboxylic acid deprotonation reduces charge).

Noncovalent Interactions and Stability

• Noncovalent interaction (NCI) analysis () reveals that steric repulsion from the benzyl group in Compound A may destabilize its crystalline form compared to the main compound’s compact propanol chain.
• The dihydrochloride salt in the main compound stabilizes the solid state via Cl⁻···H–N and Cl⁻···H–O interactions, as seen in similar ionic crystals .

Data Tables

Table 1: Structural and Functional Comparison

Property	Main Compound	Compound A ()	Compound B ()
Core Structure	Benzimidazole	Benzimidazole	Azoamidine
Key Substituents	5-Amino, 2-hydroxyethyl, propanol	Benzyl, butanoic acid, methyl	Hydroxyethyl, methylpropionamidine
Salt Form	Dihydrochloride	Not specified	Dihydrochloride
Predicted Solubility	High (aqueous)	Moderate (pH-dependent)	High (aqueous)
Dominant Interactions	N–H···O, O–H···Cl (ionic)	N–H···O, C=O···H (hydrogen bonding)	N–H···Cl, azo group decomposition

Table 2: Inferred Physicochemical Properties

Property	Main Compound	Compound A
Molecular Weight	~350 g/mol (estimated)	~400 g/mol
LogP (Lipophilicity)	~0.5 (polar)	~2.0 (benzyl group)
Melting Point	High (ionic salt)	Moderate

Q & A

Q. What safety protocols are critical when handling this compound in laboratory settings?

Researchers must use personal protective equipment (PPE), including nitrile gloves, lab coats, and safety goggles. In case of skin contact, immediately rinse with water for 15 minutes and remove contaminated clothing. For inhalation exposure, move to fresh air and seek medical attention if symptoms persist. Emergency eyewash stations and ventilated fume hoods are mandatory during synthesis or handling .

Q. Which synthetic methodologies are effective for preparing this dihydrochloride salt?

A common approach involves refluxing intermediates in ethanol for 2 hours, followed by filtration and recrystallization from a dimethylformamide (DMF)-ethanol (1:1) mixture. For example, analogous benzimidazole derivatives are synthesized via condensation reactions under reflux, with yields optimized by controlling stoichiometry and solvent polarity .

Q. What analytical techniques confirm the structural integrity of this compound?

• Single-crystal X-ray diffraction (SCXRD): Resolves bond lengths (e.g., C–N = 1.34 Å) and unit cell parameters (orthorhombic symmetry, a = 9.36677 Å, b = 15.8434 Å, c = 16.1452 Å, Z = 4) .
• NMR spectroscopy: 1H NMR identifies proton environments (e.g., imidazole NH at δ 12.5 ppm), while 13C NMR confirms carbonyl and aromatic carbons .
• IR spectroscopy: Detects functional groups (e.g., N–H stretch at ~3300 cm⁻¹) .

Advanced Research Questions

Q. How can ring puckering coordinates analyze conformational flexibility in the benzimidazole moiety?

The Cremer-Pople method defines puckering amplitude (q) and phase angle (φ) to quantify non-planar distortions. For five-membered rings, q > 0.2 Å indicates significant puckering. Applying this to crystallographic data (e.g., torsion angles from SCXRD) reveals pseudorotation pathways and energy minima, critical for understanding binding interactions in drug design .

Q. How can contradictions between theoretical and experimental spectroscopic data be resolved?

Discrepancies in NMR chemical shifts (e.g., calculated vs. observed δ values) are addressed by:

• Solvent effects: Simulating DMSO or water environments in density functional theory (DFT) calculations.
• Tautomeric equilibria: Assessing protonation states using pH-dependent NMR titrations .
• Dynamic effects: Incorporating molecular dynamics (MD) to model conformational averaging .

Q. What strategies optimize dihydrochloride salt formation during large-scale synthesis?

• Counterion selection: Use HCl gas instead of aqueous HCl to avoid hydrolysis.
• Crystallization control: Adjust cooling rates (e.g., 0.5°C/min) to enhance crystal purity.
• Solvent systems: Polar aprotic solvents (e.g., acetonitrile) improve salt stability, as seen in analogous imidazolium derivatives .

Data Contradiction Analysis Example

A study reports conflicting melting points (MP) for the dihydrochloride salt (MP₁ = 215°C vs. MP₂ = 205°C). To resolve this:

Reproduce synthesis: Ensure identical reagents (e.g., anhydrous HCl vs. diluted HCl).

Characterize polymorphs: Use differential scanning calorimetry (DSC) to detect crystalline forms.

Assess hygroscopicity: Store samples in desiccators to rule out moisture-induced degradation .